5-[(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)methyl]-N-(3-methoxyphenyl)-2-furamide

• Molecular Formula: C18H18ClN3O3
• Molecular Weight: 359.8 g/mol
• IUPAC Name: 5-[(4-chloro-3,5-dimethylpyrazol-1-yl)methyl]-N-(3-methoxyphenyl)furan-2-carboxamide
• InChI: InChI=1S/C18H18ClN3O3/c1-11-17(19)12(2)22(21-11)10-15-7-8-16(25-15)18(23)20-13-5-4-6-14(9-13)24-3/h4-9H,10H2,1-3H3,(H,20,23)
• InChI Key: ITQYVRFAVKWMLB-UHFFFAOYSA-N
• SMILES: CC1=C(C(=NN1CC2=CC=C(O2)C(=O)NC3=CC(=CC=C3)OC)C)Cl

Description

5-[(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)methyl]-N-(3-methoxyphenyl)-2-furamide, also known as LUF6000, is a novel small molecule compound with potential therapeutic applications. It belongs to the class of furan-2-carboxamide derivatives and has been synthesized using a multi-step process.

Mechanism of Action

The exact mechanism of action of 5-[(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)methyl]-N-(3-methoxyphenyl)-2-furamide is not fully understood. However, it is believed to act by inhibiting the activity of cyclooxygenase-2 (COX-2) enzyme, which is involved in the production of inflammatory mediators such as prostaglandins. 5-[(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)methyl]-N-(3-methoxyphenyl)-2-furamide has also been shown to inhibit the activity of histone deacetylases (HDACs), which are involved in the regulation of gene expression. This dual mechanism of action makes 5-[(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)methyl]-N-(3-methoxyphenyl)-2-furamide a potential therapeutic agent for the treatment of various diseases.
Biochemical and Physiological Effects:
5-[(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)methyl]-N-(3-methoxyphenyl)-2-furamide has been shown to exhibit potent anti-inflammatory and analgesic effects in preclinical models of inflammation and pain. It has also been shown to have anti-tumor activity in various cancer cell lines. Moreover, 5-[(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)methyl]-N-(3-methoxyphenyl)-2-furamide has shown potential as a therapeutic agent for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. However, further studies are needed to fully understand the biochemical and physiological effects of 5-[(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)methyl]-N-(3-methoxyphenyl)-2-furamide.

Advantages and Limitations for Lab Experiments

One of the main advantages of 5-[(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)methyl]-N-(3-methoxyphenyl)-2-furamide is its potent anti-inflammatory and analgesic effects, which make it a potential therapeutic agent for the treatment of various inflammatory and pain-related conditions. Moreover, 5-[(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)methyl]-N-(3-methoxyphenyl)-2-furamide has shown potential as a therapeutic agent for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. However, one of the main limitations of 5-[(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)methyl]-N-(3-methoxyphenyl)-2-furamide is its low solubility in water, which makes it difficult to administer in vivo. Moreover, further studies are needed to fully understand the toxicity and pharmacokinetics of 5-[(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)methyl]-N-(3-methoxyphenyl)-2-furamide.

Future Directions

There are several future directions for the research on 5-[(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)methyl]-N-(3-methoxyphenyl)-2-furamide. One of the main directions is to further investigate its potential as a therapeutic agent for the treatment of various diseases such as inflammation, pain, and neurodegenerative diseases. Moreover, further studies are needed to fully understand the mechanism of action of 5-[(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)methyl]-N-(3-methoxyphenyl)-2-furamide and its biochemical and physiological effects. Additionally, there is a need to develop more efficient synthesis methods for 5-[(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)methyl]-N-(3-methoxyphenyl)-2-furamide and its analogs to improve their solubility and pharmacokinetics. Finally, there is a need for more extensive preclinical and clinical studies to fully evaluate the safety and efficacy of 5-[(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)methyl]-N-(3-methoxyphenyl)-2-furamide as a therapeutic agent.

Synthesis Methods

The synthesis of 5-[(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)methyl]-N-(3-methoxyphenyl)-2-furamide involves a multi-step process starting from commercially available starting materials. The first step involves the preparation of 4-chloro-3,5-dimethylpyrazole, which is then reacted with formaldehyde and sodium borohydride to obtain 4-chloro-3,5-dimethyl-1-(hydroxymethyl)pyrazole. This intermediate is then reacted with 3-methoxybenzaldehyde and furan-2-carboxylic acid to obtain the final product 5-[(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)methyl]-N-(3-methoxyphenyl)-2-furamide. The purity of the compound is confirmed using various analytical techniques such as NMR, LC-MS, and HPLC.

Scientific Research Applications

5-[(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)methyl]-N-(3-methoxyphenyl)-2-furamide has shown promising results in various scientific research applications. It has been found to exhibit potent anti-inflammatory and analgesic effects in preclinical models of inflammation and pain. It has also been shown to have anti-tumor activity in various cancer cell lines. Moreover, 5-[(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)methyl]-N-(3-methoxyphenyl)-2-furamide has shown potential as a therapeutic agent for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.